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Compound of Interest

Compound Name: Ethyl hydrogen suberate

Cat. No.: B081276 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl hydrogen suberate, also known as monoethyl suberate or 8-ethoxy-8-oxooctanoic acid,

is a mono-ester derivative of the dicarboxylic acid, suberic acid.[1][2][3][4] Its bifunctional

nature, possessing both a terminal carboxylic acid and an ethyl ester group, makes it a

versatile building block and valuable intermediate in a multitude of research and development

areas.[5] This technical guide provides an in-depth overview of the potential research

applications of Ethyl hydrogen suberate, with a focus on its synthesis, biological activities,

and utility in polymer chemistry and drug delivery systems.

Chemical and Physical Properties
Ethyl hydrogen suberate is a clear, colorless to pale yellow liquid at room temperature.[6] A

summary of its key chemical and physical properties is presented in Table 1.
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Property Value Reference(s)

CAS Number 14113-01-0 [1][2][3][4]

Molecular Formula C10H18O4 [1][2][3][4][6]

Molecular Weight 202.25 g/mol [1][2][3][4]

IUPAC Name 8-ethoxy-8-oxooctanoic acid [2][6]

Synonyms

Monoethyl suberate,

Octanedioic acid monoethyl

ester

[1][2][3][4]

Melting Point 25-27 °C [3]

Boiling Point 192 °C at 17 Torr [3]

Density 0.9807 g/cm³ [3]

Refractive Index 1.4415-1.4455 @ 20 °C [6]

Synthesis of Ethyl Hydrogen Suberate
The synthesis of Ethyl hydrogen suberate can be primarily achieved through two main routes:

direct esterification of suberic acid and partial saponification of diethyl suberate. The choice of

method often depends on the desired yield, purity, and scalability of the process.

Experimental Protocol 1: Direct Acid-Catalyzed
Esterification of Suberic Acid
This method involves the direct reaction of suberic acid with ethanol in the presence of an acid

catalyst. The equilibrium of the reaction is typically shifted towards the product by using an

excess of ethanol or by removing the water formed during the reaction.

Materials:

Suberic acid

Anhydrous ethanol
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Concentrated sulfuric acid (catalyst)

Toluene (for azeotropic removal of water)

Sodium bicarbonate solution (saturated)

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate

Organic solvents for extraction and chromatography (e.g., diethyl ether, ethyl acetate,

hexane)

Procedure:

A mixture of suberic acid (1 equivalent) and a significant excess of anhydrous ethanol (e.g.,

10-20 equivalents) is prepared in a round-bottom flask.

A catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 equivalents) is carefully added

to the mixture.

The reaction mixture is refluxed for a specified period (e.g., 4-8 hours), with the progress of

the reaction monitored by thin-layer chromatography (TLC).

Alternatively, a stoichiometric amount of ethanol can be used with an azeotropic solvent like

toluene and a Dean-Stark apparatus to remove water and drive the reaction to completion.

After cooling to room temperature, the excess ethanol is removed under reduced pressure.

The residue is dissolved in diethyl ether and washed sequentially with water, saturated

sodium bicarbonate solution to neutralize the acid catalyst, and finally with brine.

The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is

evaporated to yield the crude product.

Purification is achieved by column chromatography on silica gel using a gradient of ethyl

acetate in hexane as the eluent.
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Expected Yield and Purity: The yield and purity can vary depending on the reaction conditions.

However, yields in the range of 70-85% are commonly reported for similar mono-esterification

reactions. Purity of >95% can be achieved after chromatographic purification.

Experimental Protocol 2: Partial Saponification of
Diethyl Suberate
This method involves the selective hydrolysis of one of the two ester groups of diethyl suberate

using a limited amount of a base.

Materials:

Diethyl suberate

Potassium hydroxide (KOH) or Sodium hydroxide (NaOH)

Ethanol (solvent)

Hydrochloric acid (for acidification)

Organic solvents for extraction (e.g., diethyl ether)

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate

Procedure:

Diethyl suberate (1 equivalent) is dissolved in ethanol in a round-bottom flask.

A solution of potassium hydroxide (1 equivalent) in ethanol is added dropwise to the diethyl

suberate solution at a controlled temperature (e.g., 0 °C or room temperature).

The reaction mixture is stirred for a defined period (e.g., 2-4 hours), and the reaction

progress is monitored by TLC.

Once the reaction is complete, the solvent is removed under reduced pressure.
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The residue is dissolved in water and washed with diethyl ether to remove any unreacted

diethyl suberate.

The aqueous layer is then acidified to a pH of approximately 2-3 with hydrochloric acid,

leading to the precipitation of Ethyl hydrogen suberate.

The product is extracted with diethyl ether.

The combined organic extracts are washed with brine, dried over anhydrous magnesium

sulfate, filtered, and the solvent is evaporated to yield the final product.

Expected Yield and Purity: This method can provide good yields, often exceeding 80%, with

high purity after the workup procedure.

Caption: Synthetic routes to Ethyl Hydrogen Suberate.

Potential Research Applications
Organic Synthesis and as a Versatile Building Block
Ethyl hydrogen suberate serves as a key intermediate in the synthesis of more complex

molecules due to its two distinct functional groups.[5] The carboxylic acid moiety can be

activated to form an acid chloride or amide, while the ester group can be hydrolyzed or

reduced. This dual reactivity allows for its use in the synthesis of a variety of compounds,

including:

Polymers and Plasticizers: The dicarboxylic nature of the parent suberic acid is utilized in the

production of polyesters and polyamides. Ethyl hydrogen suberate can be used to

introduce specific chain lengths and functionalities into polymer backbones.[5]

Prostaglandins: Historically, suberic acid derivatives have been employed as starting

materials in the synthesis of prostaglandins, which are lipid compounds with diverse

hormone-like effects.[5]

Optically Active Compounds: The selective modification of one of the functional groups in

Ethyl hydrogen suberate allows for the creation of chiral molecules, which are crucial in the

development of pharmaceuticals.[5]
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Caption: Applications of Ethyl Hydrogen Suberate in synthesis.

Drug Delivery Systems
The amphiphilic nature of Ethyl hydrogen suberate, with its hydrophilic carboxylic acid head

and more hydrophobic ester tail, makes it a candidate for the development of drug delivery

systems. Suberic acid itself is utilized in creating reduction-sensitive micelles for targeted

cancer therapy.[7][8] These smart drug carriers are designed to release their payload in the

reducing environment of tumor cells, thereby enhancing therapeutic efficacy and minimizing

side effects.[7][8] Ethyl hydrogen suberate can be incorporated into such systems to

modulate their physicochemical properties, such as hydrophobicity, drug loading capacity, and

release kinetics.

Caption: Drug delivery using suberate-based micelles.

Potential Biological Activities
While direct biological activity data for Ethyl hydrogen suberate is limited, studies on related

dicarboxylic acids and their derivatives suggest potential for anti-inflammatory and anticancer

activities.

Anti-inflammatory Properties: Dicarboxylic acids have been investigated for their anti-

inflammatory effects. The mechanism may involve the modulation of inflammatory pathways,

although specific signaling cascades have not been fully elucidated for suberic acid

derivatives.

Anticancer Potential: Ethyl acetate fractions of various plant extracts have demonstrated

cytotoxic effects against cancer cell lines, with IC50 values in the low µg/mL range.[9] For

example, an ethyl acetate subfraction from fermented oats showed IC50 values of 0.75

µg/mL against HepG2 (liver cancer) and 0.63 µg/mL against HT-29 (colon cancer) cells.[9]

While these fractions contain a mixture of compounds, they suggest that ester-containing

molecules can possess significant anticancer activity. Further research is warranted to

investigate the specific effects of Ethyl hydrogen suberate on cancer cell proliferation and

apoptosis.

Conclusion
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Ethyl hydrogen suberate is a molecule with significant potential across various scientific

disciplines. Its straightforward synthesis and versatile chemical nature make it an attractive

building block for the creation of novel polymers, pharmaceuticals, and advanced drug delivery

systems. While its specific biological activities are yet to be fully explored, the known properties

of related compounds suggest that it may hold promise as a lead compound for the

development of new therapeutic agents. This guide provides a foundational understanding for

researchers and drug development professionals to explore the diverse applications of Ethyl
hydrogen suberate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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